Cas no 2639464-02-9 (Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate)

• Product Name: Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate
• CAS No: 2639464-02-9
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 5666235
• PubChem ID: 165897054
• Update Time: 2025-10-30

Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639464-02-9
• EN300-27731890
• tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate
• Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate

• Inchi： 1S/C15H27NO2/c1-15(2,3)18-14(17)13-6-4-5-12(13)11-7-9-16-10-8-11/h11-13,16H,4-10H2,1-3H3
• InChI Key： OCDQWURGHLJJMI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCCC1C1CCNCC1)=O

Computed Properties

• Exact Mass: 253.204179104g/mol
• Monoisotopic Mass: 253.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate

Introduction to Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate (CAS No: 2639464-02-9)

Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2639464-02-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopentane core substituted with a piperidine moiety and an ester functional group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive agents.

The structure of Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate is notable for its dual functionality. The cyclopentane ring provides a rigid scaffold that can enhance the binding affinity of the molecule to biological targets, while the piperidine group introduces a hydrogen bond donor capability, which is often crucial for interactions with protein receptors. Additionally, the ester group at the 1-position offers versatility in chemical modifications, allowing for further derivatization to optimize pharmacokinetic properties.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and cardiovascular functions. The piperidine moiety in Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate has been extensively studied for its potential role in interacting with neurotransmitter receptors, such as serotonin and dopamine receptors. These interactions are of particular interest in the context of treating conditions like depression, anxiety, and neurodegenerative disorders. The cyclopentane ring, on the other hand, contributes to the overall stability of the molecule while maintaining flexibility, which is essential for effective binding to biological targets.

One of the most compelling aspects of Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate is its potential as a lead compound for drug development. Researchers have been exploring its derivatives to enhance its pharmacological profile. For instance, modifications to the ester group have been shown to improve solubility and metabolic stability, while alterations to the piperidine ring can fine-tune receptor selectivity. These findings highlight the compound's versatility and its suitability for further chemical optimization.

Recent studies have also demonstrated the compound's ability to interact with various biological pathways. The hydrogen bonding capability provided by the piperidine group allows for strong interactions with polar residues in protein targets, which is critical for achieving high affinity and selectivity. Additionally, the rigid cyclopentane core helps maintain the correct conformational orientation necessary for effective binding. These structural features make Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate a valuable scaffold for designing molecules that can modulate biological processes.

The pharmacokinetic properties of Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate have also been thoroughly investigated. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development into an oral therapeutic agent. Furthermore, its chemical structure suggests potential for favorable distribution and excretion profiles, which are essential factors in drug design.

In conclusion, Tert-butyl 2-(piperidin-4-yl)cyclopentane-1-carboxylate (CAS No: 2639464-02-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential as a lead compound for drug development, make it an exciting area of research. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in developing novel treatments for various diseases.